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Compound of Interest

Compound Name: Beta-Phenylmethamphetamine

Cat. No.: B12804741

Essential Safety and Logistical Information for Laboratory Professionals

Beta-phenylmethamphetamine is a structural isomer of methamphetamine and is classified
as a controlled substance.[1] Its handling and disposal are subject to stringent federal and state
regulations. This guide provides essential safety and logistical information for researchers,
scientists, and drug development professionals regarding the proper disposal of beta-
phenylmethamphetamine in a laboratory setting. Adherence to these procedures is critical for
ensuring personnel safety, environmental protection, and regulatory compliance.

Core Principles of Controlled Substance Disposal

The U.S. Drug Enforcement Administration (DEA) mandates a "closed system” for the
distribution, handling, and disposal of controlled substances to prevent diversion.[2] Therefore,
researchers and laboratories registered with the DEA are accountable for the entire lifecycle of
these materials, from acquisition to disposal.[3]

The primary methods for the disposal of controlled substances from a research setting are:

e Reverse Distributors: The most common and recommended method is to transfer the
unwanted or expired beta-phenylmethamphetamine to a DEA-registered "reverse
distributor."[4][5] These specialized companies are authorized to receive and manage the
disposal of controlled substances.[5]
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o Complete Use: The preferred method of disposal is the complete utilization of the substance
in the course of research, leaving no residual material.[5]

e On-site Destruction (Limited): While regulations provide for on-site destruction, the
requirements are extensive and typically not feasible for most research laboratories. This
guide will focus on the use of reverse distributors.

Quantitative Data for Beta-Phenylmethamphetamine

A comprehensive understanding of the chemical and physical properties of beta-
phenylmethamphetamine is essential for safe handling.

Property Value Source
Chemical Formula C16H19N [6][7]
Molar Mass 225.33 g/mol [6][7]

Likely a solid, specific details
Appearance ] ] N/A
not widely published

Data not readily available;
Solubility handle as potentially insoluble N/A
in water

Schedule l or 1l (as a
DEA Schedule o [1][8]
methamphetamine isomer)

Procedural Guidance for Disposal via a Reverse
Distributor

The following steps outline the process for the proper disposal of beta-
phenylmethamphetamine through a licensed reverse distributor.

1. Pre-Disposal Procedures:

e Segregation and Storage: Securely store the beta-phenylmethamphetamine designated for
disposal in a manner that is compliant with DEA regulations for controlled substances,
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typically in a locked cabinet or safe. The container must be clearly labeled as "For Disposal.”

o Accurate Record-Keeping: Maintain meticulous records of all controlled substances,
including amounts used and quantities designated for disposal.[3] These records are subject
to inspection by the DEA.[8]

2. Engaging a Reverse Distributor:

« |dentify and Contract: The DEA registrant (the Principal Investigator or license holder) must
identify and establish an account with a DEA-approved reverse distributor.[4] A list of
authorized reverse distributors can be obtained from the local DEA field office.[5]

o Documentation: For Schedule | and Il substances, a DEA Form 222 is required to document
the transfer to the reverse distributor.[3][5] For Schedule 111-V substances, an invoice is
typically sufficient.[5]

3. Packaging and Transfer:

o Follow Instructions: The reverse distributor will provide specific instructions for the packaging
and transportation of the beta-phenylmethamphetamine. Adhere to these instructions
precisely to ensure safety and compliance.

e Maintain Records: The registrant must keep copies of all transfer records for a minimum of
two years, though some institutions may require a longer retention period.[3][5]

4. Handling of Empty Containers:

o Empty containers that once held beta-phenylmethamphetamine must also be managed
carefully. The first rinse of the container should be collected and treated as hazardous waste.
[9] After thorough rinsing, the container can typically be disposed of as regular laboratory
glassware, but institutional policies may vary.[5][9]

Logical Workflow for Controlled Substance Disposal

The following diagram illustrates the decision-making process for the proper disposal of beta-
phenylmethamphetamine in a research setting.
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Beta-Phenylmethamphetamine Disposal Workflow

Initiation & Assessment

Identify Beta-Phenylmethamphetamine for Disposal

Compliance Check

Consult Institutional EHS & DEA Regulations

Documentation

Update Controlled Substance Inventory Records

Execution via R;;/erse Distributor

Contact DEA-Registered Reverse Distributor

Complete DEA Form 222 or Invoice

Package Material per Reverse Distributor Instructions

Transfer Material to Reverse Distributor

Finaligation
\ 4

Retain All Disposal Records (min. 2 years)

Disposal Process Complete

Click to download full resolution via product page

Caption: Decision workflow for the compliant disposal of beta-phenylmethamphetamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b12804741?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/2-Phenyl-3-aminobutane
https://www.deadiversion.usdoj.gov/GDP/(DEA-DC-057)(EO-DEA217)_Researchers_Manual_Final_signed.pdf
https://www.k-state.edu/safety/docs/controlled_substance.pdf
https://scholarblogs.emory.edu/ranews/2017/07/01/dea-controlled-substances-disposal/
https://scholarblogs.emory.edu/ranews/2017/07/01/dea-controlled-substances-disposal/
https://ehs.tcu.edu/waste-environmental/controlled-substance-waste.php
https://en.wikipedia.org/wiki/%CE%92-Phenylmethamphetamine
https://pubchem.ncbi.nlm.nih.gov/compound/N_alpha-Dimethyl-beta-phenylbenzeneethanamine
https://pubchem.ncbi.nlm.nih.gov/compound/N_alpha-Dimethyl-beta-phenylbenzeneethanamine
https://www.unthsc.edu/safety/wp-content/uploads/sites/29/controlled-substance-FAQ-1.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b12804741#beta-phenylmethamphetamine-proper-disposal-procedures
https://www.benchchem.com/product/b12804741#beta-phenylmethamphetamine-proper-disposal-procedures
https://www.benchchem.com/product/b12804741#beta-phenylmethamphetamine-proper-disposal-procedures
https://www.benchchem.com/product/b12804741#beta-phenylmethamphetamine-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12804741?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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